1-(1-prop-2-ynyl-1H-benzimidazol-2-yl)propan-1-ol

• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 1-(1-prop-2-ynylbenzimidazol-2-yl)propan-1-ol
• InChI: InChI=1S/C13H14N2O/c1-3-9-15-11-8-6-5-7-10(11)14-13(15)12(16)4-2/h1,5-8,12,16H,4,9H2,2H3
• InChI Key: XABHRJVTLICKJH-UHFFFAOYSA-N
• SMILES: CCC(C1=NC2=CC=CC=C2N1CC#C)O

Description

1-(1-prop-2-ynyl-1H-benzimidazol-2-yl)propan-1-ol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as P7C3 and has been studied extensively for its neuroprotective properties.

Mechanism of Action

The mechanism of action of 1-(1-prop-2-ynyl-1H-benzimidazol-2-yl)propan-1-ol involves the activation of nicotinamide phosphoribosyltransferase (NAMPT), an enzyme that plays a crucial role in regulating cellular metabolism and energy production. This activation leads to increased levels of nicotinamide adenine dinucleotide (NAD+), a molecule that is essential for cellular energy production and DNA repair.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects, including the promotion of neuronal survival and growth, the prevention of neurodegeneration, and the enhancement of cognitive function. Additionally, this compound has been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(1-prop-2-ynyl-1H-benzimidazol-2-yl)propan-1-ol in lab experiments is its neuroprotective properties, which make it a potential candidate for the treatment of neurodegenerative diseases. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-(1-prop-2-ynyl-1H-benzimidazol-2-yl)propan-1-ol. One area of focus could be the development of more efficient synthesis methods that can produce larger quantities of the compound. Additionally, further studies could be conducted to investigate the potential applications of this compound in regenerative medicine and cancer treatment. Finally, more research is needed to fully understand the mechanisms of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 1-(1-prop-2-ynyl-1H-benzimidazol-2-yl)propan-1-ol involves a multi-step process that includes the reaction of 2-aminobenzimidazole with propargyl bromide, followed by reduction with sodium borohydride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

1-(1-prop-2-ynyl-1H-benzimidazol-2-yl)propan-1-ol has been studied for its potential applications in various scientific fields, including neuroprotection, cancer treatment, and regenerative medicine. In particular, this compound has shown promising results in protecting and promoting the growth of neurons in the brain, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.